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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: S-Alpine-Hydride

CAS No.: 100013-07-8

Cat. No.: S973721

Chemical Profile & Safety Data

The following tables consolidate the basic identification and safety information for S-Alpine-Hydride.

Table 1: Basic Chemical Identifiers and Physical Properties [1] [2] [3]

Property Details

CAS Registry Number 100013-07-8 [2] [3]

Molecular Formula C1sH32BLi [2] [3]

Molecular Weight 266.20 g/mol [2] [3]

Common Form 0.5 M solution in Tetrahydrofuran (THF) [1]
Density 0.92 g/mL at 25 °C [1] [3]

Optical Purity [a]?°/D +5.5°, neat [1]

Flash Point 1 °F (for the THF solution) [3]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s973721?utm_src=pdf-body
https://www.smolecule.com/products/s973721?utm_src=pdf-interest
https://www.smolecule.com/products/s973721?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/237728
https://www.chemblink.com/MSDS/100013-07-8MSDS.htm
https://www.lookchem.com/casno100013-07-8.html
https://www.chemblink.com/MSDS/100013-07-8MSDS.htm
https://www.lookchem.com/casno100013-07-8.html
https://www.chemblink.com/MSDS/100013-07-8MSDS.htm
https://www.lookchem.com/casno100013-07-8.html
https://www.chemblink.com/MSDS/100013-07-8MSDS.htm
https://www.lookchem.com/casno100013-07-8.html
https://www.sigmaaldrich.com/US/en/product/aldrich/237728
https://www.sigmaaldrich.com/US/en/product/aldrich/237728
https://www.lookchem.com/casno100013-07-8.html
https://www.sigmaaldrich.com/US/en/product/aldrich/237728
https://www.lookchem.com/casno100013-07-8.html
https://www.smolecule.com/products/s973721?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Table 2: Hazard and Safety Information [1] [3]

Category Details

Hazard Codes F, C (Flammable, Corrosive) [3]

Hazard Highly Flammable, Reacts violently with water, Causes skin and eye burns, Harmful
Statements if inhaled [1] [3]

Safety Keep away from ignition sources, In case of contact, immediately flush eyes/skin
Statements with water, Wear suitable protective equipment [3]

Storage Hazardous materials which liberate flammable gases upon contact with water (UN

3399, Class 4.3) [1] [3]

Personal Faceshields, Gloves, Goggles, type ABEK respirator filter [1]
Protection

A Generalized Workflow for Chiral Reduction

While specific protocols for diverse substrates are not detailed in the search results, S-Alpine-Hydride is
renowned as a chiral hydride reducing agent. Its primary application is the enantioselective reduction of
prochiral ketones to produce valuable chiral secondary alcohols [3]. The following diagram outlines a

generic experimental workflow and the mechanism of its key action.
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Critical Experimental Considerations

For a successful and safe reaction, please pay close attention to the following points:

¢ Strict Handling Conditions: The reagent is highly moisture- and air-sensitive. All reactions must
be set up under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk-line or glovebox
techniques [1] [3].

¢ Safe Quenching: The reaction mixture contains reactive hydride species and pyrophoric salts. Upon
completion, the reaction must be carefully quenched, typically with a slow, dropwise addition of
methanol at low temperatures, followed by a standard aqueous workup.

e Determining Enantioselectivity: The success of the reaction is measured by the enantiomeric
excess (ee) of the product. This is typically determined using techniques such as Chiral HPLC or
Chiral GC after purification. Optical rotation ([a]D) provides a preliminary characterization [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/237728
https://www.lookchem.com/casno100013-07-8.html
https://www.sigmaaldrich.com/US/en/product/aldrich/237728
https://www.smolecule.com/products/s973721?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/237728
https://www.chemblink.com/MSDS/100013-07-8MSDS.htm
https://www.lookchem.com/casno100013-07-8.html
https://www.smolecule.com/products/b973721#synthetic-applications-of-s-alpine-hydride-in-organic-chemistry
https://www.smolecule.com/products/b973721#synthetic-applications-of-s-alpine-hydride-in-organic-chemistry
https://www.smolecule.com/products/b973721#synthetic-applications-of-s-alpine-hydride-in-organic-chemistry
https://www.smolecule.com/products/b973721#synthetic-applications-of-s-alpine-hydride-in-organic-chemistry
https://www.smolecule.com/products/s973721?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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